Cas no 651738-92-0 (4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-)

4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl- structure
651738-92-0 structure
Product Name:4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-
CAS No:651738-92-0
MF:C13H14O2
MW:202.249063968658
CID:403668
PubChem ID:45094647
Update Time:2025-04-19

4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-
    • 4H-Pyran-4-one,2-ethyl-2,3-dihydro-6-phenyl-(9CI)
    • DTXSID30667302
    • 651738-92-0
    • 2-Ethyl-6-phenyl-2,3-dihydro-4H-pyran-4-one
    • Inchi: 1S/C13H14O2/c1-2-12-8-11(14)9-13(15-12)10-6-4-3-5-7-10/h3-7,9,12H,2,8H2,1H3
    • InChI Key: NWLWBCUDSJFWQU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=CC(CC1CC)=O

Computed Properties

  • Exact Mass: 202.09942
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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